Cas no 2125660-80-0 (7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid)
7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid
- 2125660-80-0
- 7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid
- AKOS033642551
- EN300-658328
- Z1877842288
- 7-(9H-fluoren-9-ylmethoxycarbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid
-
- Inchi: 1S/C23H23NO5/c25-21(26)20-11-24(13-23(20)9-10-28-14-23)22(27)29-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20H,9-14H2,(H,25,26)
- InChI Key: LJGRZAMXOLWISE-UHFFFAOYSA-N
- SMILES: O1CCC2(C1)CN(C(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)CC2C(=O)O
Computed Properties
- Exact Mass: 393.15762283g/mol
- Monoisotopic Mass: 393.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 76.1Ų
7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-658328-0.05g |
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid |
2125660-80-0 | 95.0% | 0.05g |
$1851.0 | 2025-03-13 | |
| Enamine | EN300-658328-0.1g |
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid |
2125660-80-0 | 95.0% | 0.1g |
$1939.0 | 2025-03-13 | |
| Enamine | EN300-658328-0.25g |
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid |
2125660-80-0 | 95.0% | 0.25g |
$2027.0 | 2025-03-13 | |
| Enamine | EN300-658328-0.5g |
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid |
2125660-80-0 | 95.0% | 0.5g |
$2115.0 | 2025-03-13 | |
| Enamine | EN300-658328-1.0g |
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid |
2125660-80-0 | 95.0% | 1.0g |
$2203.0 | 2025-03-13 | |
| Enamine | EN300-658328-2.5g |
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid |
2125660-80-0 | 95.0% | 2.5g |
$4319.0 | 2025-03-13 | |
| Enamine | EN300-658328-5.0g |
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid |
2125660-80-0 | 95.0% | 5.0g |
$6390.0 | 2025-03-13 | |
| Enamine | EN300-658328-10.0g |
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid |
2125660-80-0 | 95.0% | 10.0g |
$9474.0 | 2025-03-13 |
7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid
Introduction to 7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic Acid (CAS No. 2125660-80-0)
7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid, with the CAS number 2125660-80-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of spirocyclic molecules, which are known for their unique structural features and potential biological activities. The presence of a fluorenyl moiety and an oxazoline ring in its structure imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.
The molecular structure of this compound can be broken down into several key functional groups. The fluorenylmethoxy substituent at the carbonyl position contributes to the overall solubility and bioavailability of the molecule, while the spirocyclic framework provides rigidity and stability. The oxazoline ring introduces a nitrogen-containing heterocycle, which is often associated with enhanced binding affinity to biological targets. These structural elements collectively contribute to the compound's potential as a pharmacophore in medicinal chemistry.
In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit multiple biological activities simultaneously. Spiro compounds are known for their conformational stability and resistance to metabolic degradation, making them attractive candidates for drug development. The specific arrangement of atoms in 7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid suggests that it may interact with various biological targets, including enzymes and receptors involved in disease pathways.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The fluorenylmethoxy group not only enhances the pharmacokinetic properties of the molecule but also allows for further derivatization, enabling chemists to tailor its biological activity. This flexibility makes it a versatile building block for synthesizing more complex drug candidates. Researchers have been exploring its utility in addressing various therapeutic challenges, including inflammation, neurodegenerative diseases, and cancer.
The oxazoline ring in the structure is particularly noteworthy due to its role as a bioisostere for other heterocyclic systems. Oxazoline derivatives are known to exhibit significant binding interactions with biological targets, often leading to potent and selective pharmacological effects. In particular, the spirocyclic connection between the oxazoline ring and the nonane backbone creates a rigid framework that can optimize interactions with protein targets. This structural motif has been successfully employed in several high-profile drug candidates, highlighting the importance of spirocyclic compounds in modern drug design.
Recent studies have demonstrated the potential of 7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in metabolic disorders. The fluorenylmethoxy group provides a handle for further functionalization, allowing chemists to introduce additional pharmacophoric elements that can improve binding affinity and selectivity. These findings underscore the compound's significance as a tool in medicinal chemistry.
The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluorenylmethoxy group at the carbonyl position is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodology have made it possible to achieve high yields and purity levels, making this compound more accessible for research purposes. The development of efficient synthetic routes has been instrumental in expanding its utility as a building block for drug discovery.
In conclusion, 7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid (CAS No. 2125660-80-0) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and rigid spirocyclic framework make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.
2125660-80-0 (7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)